Cas no 2639449-99-1 (ethyl 6-amino-3-oxohexanoate)

• Product Name: ethyl 6-amino-3-oxohexanoate
• CAS No: 2639449-99-1
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5643455
• PubChem ID: 165900861
• Update Time: 2025-07-23

ethyl 6-amino-3-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-amino-3-oxo-, ethyl ester
• ethyl 6-amino-3-oxohexanoate

• Inchi： 1S/C8H15NO3/c1-2-12-8(11)6-7(10)4-3-5-9/h2-6,9H2,1H3
• InChI Key： BTTASESEYZBLLN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(=O)CCCN

Experimental Properties

• Density: 1.050±0.06 g/cm3(Predicted)
• Boiling Point: 259.7±20.0 °C(Predicted)
• pka: 10.58±0.46(Predicted)

Additional information on ethyl 6-amino-3-oxohexanoate

Professional Introduction to Ethyl 6-amino-3-oxohexanoate (CAS No. 2639449-99-1)

Ethyl 6-amino-3-oxohexanoate, identified by its Chemical Abstracts Service (CAS) number 2639449-99-1, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a carboxylate ester group and an amino functional group, has garnered attention due to its potential applications in drug synthesis and biomolecular research. The structural characteristics of ethyl 6-amino-3-oxohexanoate make it a valuable intermediate in the development of various therapeutic agents.

The molecular structure of ethyl 6-amino-3-oxohexanoate consists of a six-carbon chain with an amide-like functionality at the third carbon position, attached to an ethyl ester group at the terminal carbon. This configuration provides a versatile scaffold for chemical modifications, enabling its use in the synthesis of more complex molecules. The presence of both amino and carboxylate groups allows for interactions with other biomolecules, making it a candidate for applications in enzyme inhibition and receptor binding studies.

In recent years, ethyl 6-amino-3-oxohexanoate has been explored in the context of novel drug development. Its structural motif is reminiscent of certain bioactive peptides and natural products, suggesting potential therapeutic benefits. Researchers have been particularly interested in its role as a precursor in the synthesis of protease inhibitors, which are crucial in treating inflammatory and infectious diseases. The compound's ability to mimic peptide structures while being more stable under physiological conditions makes it an attractive candidate for further investigation.

Advances in computational chemistry have also highlighted ethyl 6-amino-3-oxohexanoate as a key intermediate in designing molecular probes for biological assays. Its interaction with target proteins can be fine-tuned by modifying its functional groups, allowing scientists to develop highly specific tools for studying protein-protein interactions and metabolic pathways. Such probes are invaluable in drug discovery pipelines, where understanding the molecular mechanisms of diseases is paramount.

The synthesis of ethyl 6-amino-3-oxohexanoate involves multi-step organic reactions, typically starting from readily available acetoacetic acid derivatives. The process often includes condensation reactions followed by esterification, with careful control over reaction conditions to ensure high yield and purity. Recent improvements in synthetic methodologies have enabled more efficient production methods, reducing costs and environmental impact while maintaining high chemical integrity.

From a biochemical perspective, ethyl 6-amino-3-oxohexanoate has been studied for its potential role in modulating cellular processes. Its structural similarity to certain amino acids suggests that it may influence enzyme activity or cellular signaling pathways. Preliminary studies have shown promising results in using this compound to modulate the activity of enzymes involved in metabolic disorders. These findings open up new avenues for therapeutic intervention in conditions such as diabetes and obesity.

The pharmaceutical industry has taken note of these developments, with several companies investing in research to explore the therapeutic potential of ethyl 6-amino-3-oxohexanoate derivatives. Clinical trials are currently underway to evaluate its efficacy and safety profile in treating various diseases. The compound's unique properties make it a promising candidate for developing next-generation drugs that target complex biological systems.

In conclusion, ethyl 6-amino-3-oxohexanoate (CAS No. 2639449-99-1) is a versatile and intriguing compound with significant implications in pharmaceutical chemistry and biochemistry. Its structural features and potential applications make it a valuable tool for researchers seeking to develop new drugs and understand biological processes at a molecular level. As scientific knowledge continues to evolve, the role of ethyl 6-amino-3-oxohexanoate is likely to expand, further solidifying its importance in the field.